Cas no 1217025-93-8 (N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride)

• Product Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride
• CAS No: 1217025-93-8
• MF: C₂₀H₂₇ClFN₃O₂S
• MW: 427.963686227798
• CID: 5473008
• Update Time: 2025-08-05

N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, N-(6-fluoro-2-benzothiazolyl)-N-[2-(4-morpholinyl)ethyl]-, hydrochloride (1:1)
• N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride

• Inchi： 1S/C20H26FN3O2S.ClH/c21-16-6-7-17-18(14-16)27-20(22-17)24(9-8-23-10-12-26-13-11-23)19(25)15-4-2-1-3-5-15;/h6-7,14-15H,1-5,8-13H2;1H
• InChI Key： RIVISCARODAEHC-UHFFFAOYSA-N
• SMILES： N(C1SC2=CC(F)=CC=C2N=1)(CCN1CCOCC1)C(C1CCCCC1)=O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride

Research Brief on N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride (CAS: 1217025-93-8)

N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride (CAS: 1217025-93-8) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazole and morpholine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense research interest.

The synthesis of N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride involves a multi-step process that ensures high purity and yield. Key steps include the condensation of 6-fluoro-1,3-benzothiazol-2-amine with cyclohexanecarboxylic acid derivatives, followed by the introduction of the morpholine ethyl group. The hydrochloride salt form enhances the compound's solubility and stability, which are critical for its pharmacological evaluation. Recent advancements in synthetic methodologies have improved the efficiency and scalability of this process, facilitating further research and development.

Pharmacological studies have revealed that this compound exhibits potent activity as a modulator of specific protein targets, particularly those involved in neurodegenerative diseases and cancer. In vitro assays have demonstrated its ability to inhibit key enzymes or receptors, leading to downstream effects that may be therapeutically beneficial. For instance, preliminary data suggest that it may have neuroprotective effects by modulating pathways associated with oxidative stress and inflammation. Additionally, its potential anti-proliferative effects in certain cancer cell lines have sparked interest in its application as an oncology drug candidate.

Recent in vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic profiles. Animal models have shown favorable bioavailability and tissue distribution, with minimal off-target effects. These findings underscore its potential as a lead compound for further optimization and clinical development. However, challenges such as metabolic stability and potential toxicity in long-term use remain areas of active investigation. Researchers are exploring structural modifications to enhance its efficacy and safety profile.

In conclusion, N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its potential in clinical settings. The continued exploration of this compound may pave the way for new therapeutic interventions in areas of unmet medical need.